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Compound of Interest

Compound Name: Hex-4-yn-1-ol

Cat. No.: B1596172

CAS Number: 928-93-8

This technical guide provides an in-depth overview of Hex-4-yn-1-ol, a molecule of significant
interest in chemical synthesis and cancer research. This document is intended for researchers,
scientists, and drug development professionals, offering a compilation of its chemical and
physical properties, a detailed synthesis protocol, and insights into its biological activities and
relevant experimental procedures.

Chemical and Physical Properties

Hex-4-yn-1-ol is a linear C6 alcohol containing a carbon-carbon triple bond at the 4-position.
Its bifunctional nature, possessing both a hydroxyl group and an alkyne, makes it a versatile
building block in organic synthesis.[1] A summary of its key quantitative data is presented in the
table below.
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Property Value Source
CAS Number 928-93-8 [2][3]
Molecular Formula CeH100 [3]
Molecular Weight 98.14 g/mol [3]
Boiling Point 92-93 °C at 10 mmHg [2]

) Pale-yellow to Yellow-brown
Physical Form _ . o [4]
Sticky Oil to Semi-Solid

IUPAC Name hex-4-yn-1-ol [3]

SMILES CC#CCcCCO [3]
VNUUMNNQQSAYCU-

InChlKey [3]

UHFFFAOYSA-N

Synthesis Protocol

A reliable method for the preparation of Hex-4-yn-1-ol is documented in Organic Syntheses, a
reputable source for detailed and verified experimental procedures in organic chemistry. The
following protocol is adapted from this source.

Reaction Scheme:

Materials:

e Propyne (condensed)

o Ethylmagnesium bromide (solution in THF)
o Ethylene oxide

o Tetrahydrofuran (THF), anhydrous
 Sulfuric acid, 10% aqueous solution

e Sodium bicarbonate, saturated agueous solution
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e Brine (saturated aqueous sodium chloride)
e Magnesium sulfate, anhydrous

» Dichloromethane

Procedure:

e A solution of ethylmagnesium bromide in anhydrous THF is prepared in a flame-dried, three-
necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser
under an inert atmosphere (e.g., argon or nitrogen).

e Propyne is bubbled through the cooled Grignard solution to form propynylmagnesium
bromide.

e A solution of ethylene oxide in anhydrous THF is added dropwise to the stirred solution of
propynylmagnesium bromide at a controlled temperature (typically 0-5 °C).

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to ensure the reaction goes to completion.

e The reaction is then carefully quenched by the slow addition of a 10% aqueous sulfuric acid
solution with external cooling.

e The aqueous layer is separated and extracted with dichloromethane.

» The combined organic layers are washed successively with saturated aqueous sodium
bicarbonate solution and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure.

e The crude product is purified by fractional distillation under reduced pressure to yield pure
Hex-4-yn-1-ol (boiling point 92-93 °C at 10 mmHg).[2]

Biological Activity and Applications in Drug
Development
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Hex-4-yn-1-ol has garnered attention for its potential as an anticancer agent. Studies have
indicated that it can induce apoptosis (programmed cell death) in various cancer cell lines.[5]
Furthermore, it has been identified as an inhibitor of protein kinases, enzymes that play a
crucial role in cell signaling pathways that regulate cell growth and proliferation.[5] This dual
mechanism of action makes Hex-4-yn-1-ol a promising lead compound for the development of
novel cancer therapeutics.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard
colorimetric assay for assessing cell viability and is commonly used to determine the cytotoxic
effects of potential anticancer compounds.

Materials:

e Cancer cell line of interest (e.g., HeLa, MCF-7)

e Complete cell culture medium (e.g., DMEM with 10% FBS)

e Hex-4-yn-1-ol stock solution (dissolved in a suitable solvent like DMSQO)
e MTT solution (5 mg/mL in PBS)

e Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

e 96-well microtiter plates

o Multi-channel pipette

e Microplate reader

Procedure:

o Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density (e.g.,
5,000-10,000 cells/well) in 100 pL of complete culture medium and incubate for 24 hours to
allow for cell attachment.
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o Compound Treatment: Prepare serial dilutions of Hex-4-yn-1-ol in the culture medium.
Remove the old medium from the wells and add 100 pL of the medium containing different
concentrations of the compound. Include a vehicle control (medium with the solvent used to
dissolve the compound) and a blank (medium only).

 Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a
humidified incubator with 5% CO:-.

o MTT Addition: After the incubation period, add 20 pL of MTT solution to each well and
incubate for another 3-4 hours. During this time, viable cells will reduce the yellow MTT to
purple formazan crystals.

e Solubilization: Carefully remove the medium and add 150 pL of the solubilization solution to
each well to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm
using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration of Hex-4-yn-
1-ol compared to the vehicle control. The ICso value (the concentration of the compound that
inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Signaling Pathway and Workflow Visualization

The anticancer activity of Hex-4-yn-1-ol is attributed to its ability to induce apoptosis and inhibit
protein kinases. The following diagrams illustrate a plausible experimental workflow for
investigating its anticancer properties and a simplified representation of the intrinsic apoptosis
pathway it may trigger.
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Experimental workflow for the evaluation of Hex-4-yn-1-ol's anticancer properties.
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Simplified intrinsic apoptosis pathway potentially activated by Hex-4-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]
e 2. Organic Syntheses Procedure [orgsyn.org]
e 3. Hex-4-yn-1-ol | C6H100 | CID 70235 - PubChem [pubchem.ncbi.nim.nih.gov]

e 4. organic chemistry - Synthesing tetrahydropyran from ethylene oxide - Chemistry Stack
Exchange [chemistry.stackexchange.com]

e 5. Mechanisms of Action of Bcl-2 Family Proteins - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Hex-4-yn-1-ol: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596172#what-is-the-cas-number-for-hex-4-yn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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